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Introduction
Lauric acid-13C is a stable isotope-labeled form of lauric acid (dodecanoic acid), a medium-

chain saturated fatty acid. In this isotopologue, one or more carbon atoms have been

substituted with the non-radioactive, heavy isotope of carbon, ¹³C. This substitution results in a

molecule with a higher molecular weight than its natural counterpart, a property that is

fundamental to its primary application.

The primary use of Lauric acid-13C in a research setting is as an internal standard for the

precise quantification of unlabeled lauric acid in various biological and chemical matrices using

mass spectrometry-based techniques like Gas Chromatography-Mass Spectrometry (GC-MS)

or Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2][3][4] Its identical chemical

behavior to the endogenous analyte, combined with its distinct mass, allows for accurate

correction of sample loss during preparation and variations in instrument response. Stable

isotope-labeled compounds are also utilized as tracers in metabolic flux analysis and other

studies investigating metabolic pathways.[2][5]

This guide provides a comprehensive overview of the physical, chemical, and spectral

properties of Lauric acid-13C, along with relevant experimental protocols and applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1589996?utm_src=pdf-interest
https://www.benchchem.com/product/b1589996?utm_src=pdf-body
https://www.benchchem.com/product/b1589996?utm_src=pdf-body
https://www.glpbio.com/sp/lauric-acid-13c.html
https://www.medchemexpress.com/lauric-acid-13c.html
https://www.medchemexpress.com/lauric-acid-13c-1.html
https://www.caymanchem.com/product/29462/lauric-acid-13c
https://www.medchemexpress.com/lauric-acid-13c.html
https://www.chemsrc.com/en/cas/93639-08-8_907213.html
https://www.benchchem.com/product/b1589996?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
Lauric acid-13C is a solid, white crystalline powder at room temperature.[6] Its physical and

chemical properties are nearly identical to those of natural lauric acid, with the principal

difference being its molecular weight.

Property Value Source(s)

Molecular Formula
C₁₁¹³CH₂₄O₂ (for Lauric acid-1-

¹³C)
[4][5][6]

Molecular Weight
~201.31 g/mol (for single ¹³C

label)
[5][7][8][9]

Appearance Solid, white crystalline powder [10]

Melting Point 44-46 °C [5][6]

Boiling Point 225 °C at 100 mmHg [5][6]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

DMF.[4][11] Sparingly soluble

in aqueous buffers.[11]

[4][11]

Isotopic Purity Typically ≥99 atom % ¹³C [6]

Storage Temperature

Room temperature, away from

light and moisture.[8] For

solutions, store at -20°C for up

to one month or -80°C for up to

six months.[2][12]

[2][8][12]

Spectral Data
The key analytical distinction of Lauric acid-13C lies in its mass spectrum and ¹³C NMR

spectrum.
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Spectral Data Type Description Source(s)

Mass Spectrometry

The molecular ion peak will

appear at a higher m/z value

than unlabeled lauric acid

(M+n, where n is the number

of ¹³C atoms). For Lauric acid-

1-¹³C, this shift is M+1.[6] For

Lauric acid-1,2-¹³C₂, the shift is

M+2. This mass difference is

the basis for its use as an

internal standard.

[6]

¹³C NMR

The signal for the ¹³C-labeled

carbon atom will be

significantly enhanced in

intensity. The chemical shifts

are generally comparable to

the unlabeled compound. For

unlabeled lauric acid,

characteristic peaks are

observed around 180 ppm for

the carbonyl carbon and

between 14-34 ppm for the

alkyl chain carbons.

[10][13]

Experimental Protocols
The use of Lauric acid-13C as an internal standard is a common practice in quantitative

analytical chemistry. Below is a generalized protocol for the quantification of lauric acid in a

biological sample, such as plasma, using LC-MS.

Protocol: Quantification of Lauric Acid in Plasma using
Lauric Acid-13C Internal Standard
1. Materials and Reagents:
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Plasma sample

Lauric acid-13C solution (internal standard, IS) of known concentration in ethanol

Unlabeled Lauric Acid standard for calibration curve

Protein precipitation solvent (e.g., ice-cold acetonitrile or methanol)

LC-MS grade solvents (e.g., water with 0.1% formic acid, acetonitrile with 0.1% formic acid)

Vortex mixer, centrifuge, autosampler vials

2. Sample Preparation:

Thaw plasma samples on ice.

In a microcentrifuge tube, add 100 µL of plasma.

Spike the sample with a known amount of Lauric acid-13C internal standard solution (e.g.,

10 µL of a 10 µg/mL solution). The amount should be comparable to the expected

endogenous lauric acid concentration.

Vortex briefly to mix.

To precipitate proteins, add 3-4 volumes of ice-cold acetonitrile (e.g., 400 µL).

Vortex vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

Centrifuge the mixture at high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

3. LC-MS/MS Analysis:

Liquid Chromatography (LC): Separation is typically achieved using a C18 reverse-phase

column. A gradient elution with mobile phases such as water with 0.1% formic acid (A) and
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acetonitrile with 0.1% formic acid (B) is common. The gradient allows for the efficient

separation of lauric acid from other matrix components.

Mass Spectrometry (MS): The mass spectrometer is operated in negative ion mode using

electrospray ionization (ESI). Quantification is performed using Multiple Reaction Monitoring

(MRM).

MRM Transition for Lauric Acid: Monitor the transition of the deprotonated parent ion [M-

H]⁻ to a characteristic product ion. For lauric acid (MW ~200.32), this would be m/z 199.3

→ m/z 199.3 (or a specific fragment if fragmentation is induced).

MRM Transition for Lauric Acid-1-¹³C: Monitor the corresponding transition for the internal

standard. For Lauric acid-1-¹³C (MW ~201.31), this would be m/z 200.3 → m/z 200.3.

4. Data Analysis and Quantification:

Integrate the peak areas for both the endogenous lauric acid and the Lauric acid-13C
internal standard.

Calculate the ratio of the analyte peak area to the internal standard peak area.

Prepare a calibration curve by analyzing a series of known concentrations of unlabeled lauric

acid standard (also spiked with the same amount of internal standard) and plotting the peak

area ratio against the concentration.

Determine the concentration of lauric acid in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Applications and Signaling Pathways
Primary Application: Internal Standard
The most prevalent application of Lauric acid-13C is as an internal standard for quantitative

analysis.[1][2][4] Its near-identical chemical and physical properties to the endogenous analyte

ensure that it behaves similarly during sample extraction, derivatization, and ionization, thus

providing a reliable method for correcting analytical variability.
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Caption: Workflow for quantification using Lauric Acid-13C as an internal standard.
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Application in Metabolic Research
As a stable isotope tracer, Lauric acid-13C can be used to follow the metabolic fate of lauric

acid in biological systems. By introducing the labeled compound, researchers can track its

incorporation into downstream metabolites, such as complex lipids, or trace its catabolism

through pathways like beta-oxidation. This provides valuable insights into fatty acid metabolism

in both healthy and diseased states.

Lauric Acid-Induced Signaling
While Lauric acid-13C is primarily a tool for analysis, its unlabeled counterpart, lauric acid, is

biologically active. Studies have shown that saturated fatty acids, including lauric acid, can act

as signaling molecules. For instance, lauric acid can induce the activation of the transcription

factor NF-κB and the subsequent expression of pro-inflammatory genes like COX-2 and

inducible nitric oxide synthase (iNOS) in macrophages, often mediated through Toll-like

receptor 4 (TLR4).[1][4][11]
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Caption: Lauric acid-induced NF-κB activation pathway.

Safety and Handling
Lauric acid and its isotopologues are generally considered low-hazard materials. However,

standard laboratory safety practices should always be followed.

Hazard Classification: May cause skin irritation and serious eye damage.[7][14][15]
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Personal Protective Equipment (PPE): Wear protective gloves, eye protection (safety

glasses or goggles), and a lab coat.[14][16][17]

Handling: Avoid creating dust.[18] Handle in a well-ventilated area.[16][17] Wash hands

thoroughly after handling.[11][14]

Storage: Store in a cool, dry place in a tightly sealed container.[16][17][18] It is incompatible

with strong bases, oxidizing agents, and reducing agents.[14][19][20]

Disposal: Dispose of in accordance with local, regional, and national regulations.[16][18]

This technical guide provides a foundational understanding of Lauric acid-13C for its effective

application in a research environment. By leveraging its unique properties, scientists can

achieve highly accurate and reliable quantification of lauric acid and explore its metabolic

significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/10006626.pdf
https://dcchemicals.com/coa/COA_DC48510.html
https://www.chemicalbook.com/SpectrumEN_143-07-7_13CNMR.htm
https://www.flinnsci.com/sds_431-lauric-acid/sds_431/
https://www.carlroth.com/medias/SDB-3L78-DE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjA2NDB8YXBwbGljYXRpb24vcGRmfGFHTmhMMmc0WlM4NU1qSTVNVE01TWpRM01UTTBMMU5FUWw4elREYzRYMFJGWDBWT0xuQmtaZ3w1MDEzMjhhNDdhNjNkZGE0YWJjMjA3ZGM4ZDA3YzBjN2FkNjFlODFlZjcyM2IxMWFmYzQ5MTA5MWJlZTJiYjU5
https://www.technopharmchem.com/application/uploads/files/1586877330_LAURIC_ACID.pdf
https://media.laballey.com/docbuilder/lauric-acid-97-lab-grade-safety-data-sheet-684b3147006a6.pdf
https://www.geneseo.edu/sites/default/files/users/247/Lauric%20acid.pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB0357278_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0357278.htm
https://www.benchchem.com/product/b1589996#physical-and-chemical-properties-of-lauric-acid-13c
https://www.benchchem.com/product/b1589996#physical-and-chemical-properties-of-lauric-acid-13c
https://www.benchchem.com/product/b1589996#physical-and-chemical-properties-of-lauric-acid-13c
https://www.benchchem.com/product/b1589996#physical-and-chemical-properties-of-lauric-acid-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1589996?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

